2,6-Dichloro-1,4-benzoquinone
2,6-Dichloro-1,4-benzoquinone
2,6-dichlorobenzoquinone is a member of the class of 1,4-benzoquinones that is p-benzoquinone in which the hydrogens at positions 2 and 6 have been replaced by chlorines. A highly toxic and carcinogenic disinfection by-product found in drinking water. It has a role as a carcinogenic agent and a poison. It is a member of 1,4-benzoquinones and an organochlorine compound.
Brand Name:
Vulcanchem
CAS No.:
697-91-6
VCID:
VC0104592
InChI:
InChI=1S/C6H2Cl2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H
SMILES:
C1=C(C(=O)C(=CC1=O)Cl)Cl
Molecular Formula:
C6H2Cl2O2
Molecular Weight:
176.98 g/mol
2,6-Dichloro-1,4-benzoquinone
CAS No.: 697-91-6
Reference Standards
VCID: VC0104592
Molecular Formula: C6H2Cl2O2
Molecular Weight: 176.98 g/mol
CAS No. | 697-91-6 |
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Product Name | 2,6-Dichloro-1,4-benzoquinone |
Molecular Formula | C6H2Cl2O2 |
Molecular Weight | 176.98 g/mol |
IUPAC Name | 2,6-dichlorocyclohexa-2,5-diene-1,4-dione |
Standard InChI | InChI=1S/C6H2Cl2O2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H |
Standard InChIKey | JCARTGJGWCGSSU-UHFFFAOYSA-N |
SMILES | C1=C(C(=O)C(=CC1=O)Cl)Cl |
Canonical SMILES | C1=C(C(=O)C(=CC1=O)Cl)Cl |
Melting Point | 123.0 °C |
Description | 2,6-dichlorobenzoquinone is a member of the class of 1,4-benzoquinones that is p-benzoquinone in which the hydrogens at positions 2 and 6 have been replaced by chlorines. A highly toxic and carcinogenic disinfection by-product found in drinking water. It has a role as a carcinogenic agent and a poison. It is a member of 1,4-benzoquinones and an organochlorine compound. |
Synonyms | 2,6-Dichloro-2,5-cyclohexadiene-1,4-dione; 2,6-Dichloro-p-benzoquinone; 2,6-Dichlorobenzoquinone; 2,6-Dichloroquinone; NSC 6211_x000B_ |
PubChem Compound | 12771 |
Last Modified | Nov 11 2021 |
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